Cas no 646989-37-9 (1-(2-methylbut-3-yn-2-yl)-1H-pyrrole)

• Product Name: 1-(2-methylbut-3-yn-2-yl)-1H-pyrrole
• CAS No: 646989-37-9
• MF: C₉H₁₁N
• MW: 133.190342187881
• MDL: MFCD00119614
• CID: 500263
• PubChem ID: 2776826
• Update Time: 2025-11-06

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(1,1-dimethyl-2-propyn-1-yl)-
• 1-(2-methylbut-3-yn-2-yl)pyrrole
• 1H-Pyrrole,1-(1,1-dimethyl-2-propynyl)-(9CI)
• 1-(1,1-DIMETHYLPROP-2-YNYL)-1H-PYRROLE
• 1-(2-Methylbut-3-yn-2-yl)-1H-pyrrole
• 3-Methyl-3-(1H-pyrrol-1-yl)but-1-yne
• AC1MCR95
• AG-A-11302
• CTK5J0499
• OR23618
• 646989-37-9
• Z1187697634
• SCHEMBL5940825
• DTXSID50380263
• CS-0242658
• EN300-253409
• MFCD00119614
• AKOS009157500
• 1-(2-methylbut-3-yn-2-yl)-1H-pyrrole

• MDL： MFCD00119614
• Inchi： 1S/C9H11N/c1-4-9(2,3)10-7-5-6-8-10/h1,5-8H,2-3H3
• InChI Key： JXGWDXZURPWJMX-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 178.6±23.0 °C at 760 mmHg
• Flash Point: 61.8±22.6 °C
• PSA: 4.93
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

1-(2-methylbut-3-yn-2-yl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)